1-Piperidinepropanoyl chloride
Cat. No. B8674798
M. Wt: 175.65 g/mol
InChI Key: UCKPDEJTQRIACH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:12][C:13]([C:14]([Cl:15])=[O:16])=[O:17].[Cl:23][CH2:24][Cl:25].[N:1]1([CH2:7][CH2:8][C:9](=[O:10])[OH:11])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6]1.[O:18]=[CH:19][N:20]([CH3:21])[CH3:22]>>[N:1]1([CH2:7][CH2:8][C:9](=[O:11])[Cl:12])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)CCN1CCCCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C(Cl)CCN1CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
